7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide

• IUPAC Name: 7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide
• InChI: InChI=1S/C16H13FN2O2/c1-10-14(16(20)18-9-13-3-2-6-21-13)7-11-4-5-12(17)8-15(11)19-10/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: IHHLGAKRTOMVMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C=CC(=CC2=N1)F)C(=O)NCC3=CC=CO3
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide is a novel compound that has gained significant attention in the field of medicinal chemistry. The compound belongs to the class of quinoline derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or proteins that are involved in the growth and proliferation of cancer cells. The compound may also interact with metal ions in biological systems and modulate their functions.
Biochemical and Physiological Effects:
Studies have shown that 7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide exhibits potent biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and disrupt bacterial and fungal cell membranes. Moreover, the compound has been shown to possess low toxicity towards normal cells, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of 7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide is its ease of synthesis and purification, making it readily available for laboratory experiments. However, one of the limitations is its relatively low solubility in water, which may affect its bioavailability and efficacy in vivo. Moreover, more studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound.

Future Directions

There are several future directions for the research and development of 7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide. One of the potential applications is in the treatment of cancer, where the compound may be used alone or in combination with other chemotherapeutic agents. Moreover, the compound may be further modified to improve its solubility and bioavailability, as well as to enhance its selectivity and potency towards specific targets. Furthermore, the compound may be used as a tool for studying metal ion interactions in biological systems, which may have implications in the field of bioinorganic chemistry.

Synthesis Methods

The synthesis of 7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide involves the reaction of 7-fluoro-2-methylquinoline-3-carboxylic acid with furan-2-ylmethanamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions for several hours. The resulting product is then purified by column chromatography to obtain the desired compound in high yield and purity.

Scientific Research Applications

7-fluoro-N-(furan-2-ylmethyl)-2-methylquinoline-3-carboxamide has been extensively studied for its potential application in the treatment of various diseases. It has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. The compound has also been found to possess anti-inflammatory, antibacterial, and antifungal activities. Moreover, it has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.